3-Oxo-3,4-dihydro-2H-benzo[b][1,4]oxazine-8-boronic Acid Pinacol Ester

Specification

• CAS No.: 1551418-99-5
• Molecular Formula: C14H18BNO4
• Molecular Weight: 275.11
• IUPAC Name: 8-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4H-1,4-benzoxazin-3-one
• Standard InChI: InChI=1S/C14H18BNO4/c1-13(2)14(3,4)20-15(19-13)9-6-5-7-10-12(9)18-8-11(17)16-10/h5-7H,8H2,1-4H3,(H,16,17)
• Standard InChI Key: GIYGTMCBAFSBRI-UHFFFAOYSA-N
• SMILES: B1(OC(C(O1)(C)C)(C)C)C2=C3C(=CC=C2)NC(=O)CO3

Introduction

Chemical Identity and Structural Features

Molecular and IUPAC Nomenclature

The compound is systematically named 8-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4H-1,4-benzoxazin-3-one, reflecting its benzoxazine backbone substituted at the 8-position with a pinacol-protected boronic ester group. The benzoxazine core consists of a fused benzene ring and a 1,4-oxazine ring, while the boronic ester moiety (4,4,5,5-tetramethyl-1,3,2-dioxaborolane) enhances stability and reactivity in synthetic applications.

Table 1: Key Identifiers of 3-Oxo-3,4-dihydro-2H-benzo[b]oxazine-8-boronic Acid Pinacol Ester

Property	Value
CAS Number	1551418-99-5
Molecular Formula	$\text{C}_{14}\text{H}_{18}\text{BNO}_4$
Molecular Weight	275.11 g/mol
IUPAC Name	8-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4H-1,4-benzoxazin-3-one
SMILES	B1(OC(C(O1)(C)C)(C)C)C2=C3C(=CC=C2)NC(=O)CO3
InChI Key	GIYGTMCBAFSBRI-UHFFFAOYSA-N

Structural Analysis

The benzoxazine scaffold features a ketone group at the 3-position, contributing to its planar conformation and potential for hydrogen bonding. The boronic ester substituent at the 8-position introduces steric bulk from the pinacol group (two methyl-substituted ethylene glycol units), which protects the boron atom from hydrolysis while maintaining reactivity in cross-coupling reactions. X-ray crystallography of analogous compounds suggests that the dioxaborolane ring adopts a chair-like conformation, minimizing steric clash with the benzoxazine system.

Physicochemical Properties

Thermal and Solubility Characteristics

Predicted properties from computational models indicate a boiling point of $448.9 \pm 45.0^\circ \text{C}$ and a density of $1.20 \pm 0.1 \, \text{g/cm}^3$. The compound’s pKa of $12.72 \pm 0.20$ suggests moderate acidity at the boronic acid site after deprotection, aligning with typical arylboronic esters. Solubility data remain unreported, but analogous pinacol boronic esters exhibit limited water solubility and better solubility in polar aprotic solvents like dimethylformamide (DMF) or tetrahydrofuran (THF).

Table 2: Predicted Physicochemical Properties

Property	Value	Method
Boiling Point	$448.9 \pm 45.0^\circ \text{C}$	Computational
Density	$1.20 \pm 0.1 \, \text{g/cm}^3$	Computational
pKa	$12.72 \pm 0.20$	Computational

Synthetic Applications and Reactivity

Role in Suzuki-Miyaura Cross-Coupling

The boronic ester group enables participation in Suzuki-Miyaura reactions, forming carbon-carbon bonds with aryl halides under palladium catalysis. For example, coupling with 8-bromo-substituted benzoxazines could yield biaryl structures for pharmaceutical candidates. The pinacol group’s stability prevents premature hydrolysis, allowing reactions in aqueous-organic biphasic systems.

Functionalization of the Benzoxazine Core

The ketone at the 3-position offers a site for further modification, such as reductive amination or Grignard additions, to introduce alkyl or aryl groups. This dual functionality (boron and ketone) makes the compound a versatile intermediate for constructing polycyclic architectures.

Positional Isomerism and Structural Analogues

A related compound, 3-Oxo-3,4-dihydro-2H-benzo[b]oxazine-6-boronic Acid Pinacol Ester (CAS 943994-02-3), differs in the boronic ester’s position on the benzoxazine ring. This positional isomerism affects electronic properties and reactivity patterns, underscoring the need for precise structural characterization in synthetic workflows.